Cas no 150562-11-1 (5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione)
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione
- 1H-Indole-2,3-dione, 5-cyclopentyl-
-
- MDL: MFCD24609991
- Inchi: 1S/C13H13NO2/c15-12-10-7-9(8-3-1-2-4-8)5-6-11(10)14-13(12)16/h5-8H,1-4H2,(H,14,15,16)
- InChI Key: OBMSQRRNSRJRBN-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C3CCCC3)C=C2)C(=O)C1=O
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995043-2.5mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 2.5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C995043-5mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 5mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C995043-25mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 25mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM415718-100mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM415718-250mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM415718-500mg |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Enamine | EN300-207227-0.05g |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95% | 0.05g |
$516.0 | 2023-09-16 | |
| Enamine | EN300-207227-0.1g |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95% | 0.1g |
$673.0 | 2023-09-16 | |
| Enamine | EN300-207227-0.25g |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95% | 0.25g |
$963.0 | 2023-09-16 | |
| Enamine | EN300-207227-0.5g |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione |
150562-11-1 | 95% | 0.5g |
$1516.0 | 2023-09-16 |
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione
Introduction to 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 150562-11-1)
5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 150562-11-1, belongs to the indole derivatives class, which is well-known for its broad spectrum of pharmacological effects. The presence of a cyclopentyl group at the 5-position and a dione moiety at the 2 and 3 positions introduces distinct electronic and steric features that make this molecule a promising candidate for further investigation.
The structural framework of 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione consists of a fused indole ring system, which is a common scaffold in many bioactive natural products and synthetic drugs. The cyclopentyl substituent enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Additionally, the dione group introduces a site for potential chemical modifications, allowing for the synthesis of analogs with tailored biological activities.
In recent years, there has been growing interest in indole derivatives due to their demonstrated roles in various biological processes. The indole core is present in numerous pharmacologically active compounds, including antimicrobial agents, anti-inflammatory drugs, and even potential chemotherapeutic agents. 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione represents an intriguing derivative that may exhibit similar properties or novel mechanisms of action. Its potential applications span multiple therapeutic areas, making it a subject of extensive research in academic and industrial settings.
One of the most compelling aspects of 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione is its structural versatility. The compound can serve as a building block for more complex molecules through functionalization at various sites. For instance, the dione group can be reduced to dihydrodiols or further oxidized to form enones, providing multiple pathways for generating derivatives with distinct pharmacological profiles. This flexibility is particularly valuable in drug discovery programs where rapid screening and modification of lead compounds are essential.
Recent studies have begun to explore the biological activity of 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione and its derivatives. Preliminary findings suggest that this compound may possess inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The cyclopentyl group may contribute to binding interactions by modulating the conformational flexibility of the indole ring system. Such interactions could lead to novel therapeutic strategies for conditions characterized by excessive inflammation or immune dysregulation.
The synthesis of 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic transformations that highlight the synthetic challenges and opportunities in heterocyclic chemistry. Key steps typically include cyclization reactions to form the indole core followed by functional group interconversions to introduce the cyclopentyl substituent and the dione moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in large-scale screening programs.
The pharmacokinetic properties of 5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione are also under investigation to assess its suitability as a drug candidate. Factors such as solubility, stability in biological fluids, and metabolic degradation pathways are critical determinants of its potential clinical utility. Computational modeling techniques have been employed to predict these properties before experimental validation, streamlining the drug discovery process.
In conclusion,5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 150562-11-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. Ongoing studies aim to elucidate its biological mechanisms and optimize its pharmacokinetic profile through structural modifications. As research continues,this compound is expected to contribute valuable insights into therapeutic strategies across various medical disciplines.
150562-11-1 (5-cyclopentyl-2,3-dihydro-1H-indole-2,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)